Cas no 2229503-87-9 (tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate
• CAS No: 2229503-87-9
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 6611419
• PubChem ID: 165757684
• Update Time: 2025-10-28

tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate
• 2229503-87-9
• tert-butyl N-[1-(4-methoxynaphthalen-1-yl)-2-oxoethyl]carbamate
• EN300-1887066

• Inchi： 1S/C18H21NO4/c1-18(2,3)23-17(21)19-15(11-20)13-9-10-16(22-4)14-8-6-5-7-12(13)14/h5-11,15H,1-4H3,(H,19,21)
• InChI Key： HGTWUHGQYHDESD-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=C2C=CC=CC=12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(4-Methoxynaphthalen-1-yl)-2-Oxoethylcarbamate (CAS: 2229503-87-9)

The compound tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate (CAS: 2229503-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene-based structure, serves as a critical intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for diseases such as cancer and neurodegenerative disorders.

One of the key areas of investigation has been the role of tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate in the synthesis of proteasome inhibitors. Proteasomes play a crucial role in protein degradation, and their dysregulation is implicated in numerous pathological conditions. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against the 20S proteasome, suggesting its utility in the development of novel anticancer agents. The mechanism of action involves the formation of covalent adducts with the active-site threonine residues of the proteasome, thereby disrupting its function.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative disease research. Recent findings indicate that it may serve as a scaffold for the development of small-molecule modulators of amyloid-beta aggregation, a hallmark of Alzheimer's disease. Preliminary in vitro studies have shown promising results, with certain derivatives demonstrating the ability to reduce amyloid-beta fibril formation. These findings open new avenues for the design of therapeutic agents targeting protein misfolding disorders.

The synthetic pathways for tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate have been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological advancements are critical for scaling up the synthesis of this compound for preclinical and clinical studies.

Despite the promising results, challenges remain in the development of tert-butyl N-1-(4-methoxynaphthalen-1-yl)-2-oxoethylcarbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's versatility and biological activity make it a valuable candidate for further investigation in drug discovery and development.